Cas no 1357626-82-4 (3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)-)

• Product Name: 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)-
• CAS No: 1357626-82-4
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• MDL: MFCD29066435
• CID: 5218179
• Update Time: 2026-03-06

3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)-

• MDL： MFCD29066435
• Inchi： 1S/C8H4ClF3N2/c1-4-2-5(3-13)7(9)14-6(4)8(10,11)12/h2H,1H3
• InChI Key： CYMWDAPXACWKAL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C(F)(F)F)=C(C)C=C1C#N

Additional information on 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)-

Introduction to 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)- (CAS No. 1357626-82-4)

3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)-, identified by its CAS number 1357626-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including a nitrile group, chloro substituents, and a trifluoromethyl group, makes this molecule a promising candidate for further chemical synthesis and biological evaluation.

The structural features of 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)- contribute to its unique chemical properties and reactivity. The nitrile group (-CN) introduces a polar site that can participate in hydrogen bonding and coordinate with metal ions, while the chloro substituents (-Cl) enhance electrophilic aromatic substitution reactions. Additionally, the trifluoromethyl group (-CF₃) increases the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug development.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)- has been studied for its potential applications in various therapeutic areas. For instance, pyridine derivatives have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The specific combination of functional groups in this compound may confer unique interactions with biological targets, making it a valuable tool for medicinal chemists.

One of the most compelling aspects of 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)- is its role as a building block for more complex molecules. In drug discovery pipelines, such intermediates are often used to synthesize libraries of compounds that can be screened for biological activity. The structural diversity introduced by the nitrile, chloro, and trifluoromethyl groups allows for the creation of derivatives with tailored properties. This flexibility is particularly important in the development of targeted therapies where specific interactions with biological receptors are required.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity and pharmacokinetic properties of 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)- before conducting expensive experimental trials. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising lead compounds.

The synthesis of 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination followed by trifluoromethylation at specific positions on the pyridine ring. The use of advanced catalytic systems has improved the efficiency of these transformations and reduced unwanted side reactions.

In addition to its pharmaceutical applications, 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)- has potential uses in agrochemicals. Pyridine derivatives are known to exhibit herbicidal and pesticidal properties due to their ability to interfere with essential metabolic pathways in plants and pests. The unique structure of this compound may offer new solutions for crop protection against resistant strains.

The safety profile of 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)- is another critical consideration in its development and application. While preliminary studies suggest that it is well-tolerated under controlled conditions, further toxicological assessments are necessary to evaluate its long-term effects. These studies will help determine appropriate dosages and potential risks associated with its use.

As research continues to evolve, new methodologies for modifying and functionalizing pyridine-based compounds will emerge. Techniques such as transition-metal-catalyzed cross-coupling reactions will expand the synthetic possibilities and allow for more complex derivatization strategies. This ongoing innovation will undoubtedly enhance our ability to harness the therapeutic potential of molecules like 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-(trifluoromethyl)-.

The integration of machine learning algorithms into drug discovery platforms has also transformed how researchers approach molecular design. By analyzing vast datasets containing known bioactive compounds, these algorithms can predict new structures with desirable properties. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to accelerate the development of novel therapeutics.

In conclusion,3-Pyridinecarbonitrile, CAS No. 1357626-82-4, represents a significant advancement in pharmaceutical research due to its versatile structure and potential biological applications. Its role as a key intermediate in drug synthesis underscores its importance in developing next-generation therapeutics. As scientific understanding progresses and new technologies emerge,this compound will continue to play a pivotal role in addressing unmet medical needs across various therapeutic areas.